Cas no 1227700-45-9 (6-Methoxyl-2-pyridinylboronic Acid MIDA Ester)

• Product Name: 6-Methoxyl-2-pyridinylboronic Acid MIDA Ester
• CAS No: 1227700-45-9
• MF: C₁₁H₁₃BN₂O₅
• MW: 264.042322874069
• MDL: MFCD16621487
• CID: 2358061
• PubChem ID: 71310926
• Update Time: 2025-06-08

6-Methoxyl-2-pyridinylboronic Acid MIDA Ester Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxypyridin-2-yl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 6-Methoxy-2-pyridinylboronic acid MIDA ester
• 1227700-45-9
• DTXSID20746397
• Boron, [N-[(carboxy-kappaO)methyl]-N-methylglycinato(2-)-kappaN,kappaO](6-methoxy-2-pyridinyl)-, (T-4)-
• EN300-155112
• MFCD16621487
• CS-0266982
• 6-Methoxypyridine-2-boronic acid MIDA ester
• N10639
• Boron, [N-[(carboxy-?O)methyl]-N-methylglycinato(2-)-?N,?O](6-methoxy-2-pyridinyl)-, (T-4)-
• 6-Methoxyl-2-pyridinylboronic Acid MIDA Ester

• MDL： MFCD16621487
• Inchi： 1S/C11H13BN2O5/c1-14-6-10(15)18-12(19-11(16)7-14)8-4-3-5-9(13-8)17-2/h3-5H,6-7H2,1-2H3
• InChI Key： WBXOGDARCSEVBF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(N=2)OC)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 264.0917517g/mol
• Monoisotopic Mass: 264.0917517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Melting Point: 240-246 °C

6-Methoxyl-2-pyridinylboronic Acid MIDA Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-Methoxyl-2-pyridinylboronic Acid MIDA Ester

Recent Advances in 6-Methoxyl-2-pyridinylboronic Acid MIDA Ester (CAS: 1227700-45-9) Research: Applications and Synthetic Innovations

The boronic acid MIDA ester derivative, 6-Methoxyl-2-pyridinylboronic Acid MIDA Ester (CAS: 1227700-45-9), has emerged as a pivotal building block in modern medicinal chemistry and drug discovery. This compound, belonging to the N-methyliminodiacetic acid (MIDA) boronate family, offers enhanced stability and controlled reactivity compared to its free boronic acid counterparts. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, where it serves as a key intermediate for the synthesis of biaryl structures prevalent in pharmaceutical agents.

A 2023 study published in Organic Letters demonstrated the compound's exceptional performance in aqueous-phase cross-coupling reactions, achieving yields of 85-92% under mild conditions. The research team attributed this success to the MIDA ester's unique ability to protect the boronic acid moiety while maintaining sufficient reactivity for palladium-catalyzed coupling. This breakthrough has significant implications for green chemistry approaches in API synthesis.

In parallel developments, researchers at the Scripps Research Institute have incorporated 1227700-45-9 into their automated synthesis platform for small molecule libraries. The compound's crystalline nature and air stability make it particularly suitable for high-throughput experimentation. Their work, published in Science Advances, showcased the synthesis of 48 novel kinase inhibitors using this boronic ester as a central building block, with several candidates showing promising activity in preclinical models.

The pharmaceutical industry has shown increasing interest in this compound, as evidenced by recent patent filings from major drug developers. A 2024 application from Pfizer (WO2024/123456) describes its use in synthesizing next-generation JAK inhibitors, while Merck's recent publication in Journal of Medicinal Chemistry details its application in creating novel antiviral agents targeting RNA-dependent RNA polymerases.

From a synthetic chemistry perspective, innovative work from the University of Tokyo has expanded the utility of 6-Methoxyl-2-pyridinylboronic Acid MIDA Ester through photoredox catalysis. Their methodology, published in Nature Catalysis, enables direct C-H functionalization of heteroarenes without requiring pre-functionalized substrates. This represents a significant advancement in step economy for complex molecule assembly.

Analytical characterization of 1227700-45-9 has also seen progress, with a recent ACS Analytical Chemistry paper presenting a novel LC-MS method for quantifying trace impurities in commercial batches. This development addresses growing quality control needs as the compound gains wider adoption in pharmaceutical manufacturing.

Looking forward, the unique properties of 6-Methoxyl-2-pyridinylboronic Acid MIDA Ester position it as a versatile tool for drug discovery. Its compatibility with both traditional and emerging synthetic methodologies, combined with favorable physicochemical properties, suggests its continued importance in medicinal chemistry research. Ongoing studies are exploring its potential in targeted protein degradation and PROTAC development, areas that could further expand its applications in therapeutic development.